Cas no 617705-26-7 (Ethyl 2-ethynyloxazole-4-carboxylate)

Ethyl 2-ethynyloxazole-4-carboxylate structure
617705-26-7 structure
Product Name:Ethyl 2-ethynyloxazole-4-carboxylate
CAS No:617705-26-7
MF:C8H7NO3
MW:165.146082162857
CID:1021256
Update Time:2023-08-02

Ethyl 2-ethynyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid,2-ethynyl-,ethylester(9CI)
    • HOBJTKPWDGVNHQ-UHFFFAOYSA-
    • ethyl 2-ethynyloxazole-4-carboxylate
    • 2-Ethynyloxazole-4-carboxylic acid ethyl ester
    • Ethyl 2-ethynyloxazole-4-carboxylate
    • Inchi: 1S/C8H7NO3/c1-3-7-9-6(5-12-7)8(10)11-4-2/h1,5H,4H2,2H3
    • InChI Key: HOBJTKPWDGVNHQ-UHFFFAOYSA-N
    • SMILES: O(C(C1=COC(C#C)=N1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Topological Polar Surface Area: 52.3

Ethyl 2-ethynyloxazole-4-carboxylate Pricemore >>

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